Cas no 14370-73-1 (Benzoic acid,2-[(2-ethoxy-2-oxoethyl)[(4-methylphenyl)sulfonyl]amino]-, methyl ester)

• Product Name: Benzoic acid,2-[(2-ethoxy-2-oxoethyl)[(4-methylphenyl)sulfonyl]amino]-, methyl ester
• CAS No: 14370-73-1
• MF: C₁₉H₂₁NO₆S
• MW: 391.438144445419
• CID: 158842
• PubChem ID: 1559
• Update Time: 2025-04-19

Benzoic acid,2-[(2-ethoxy-2-oxoethyl)[(4-methylphenyl)sulfonyl]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(2-ethoxy-2-oxoethyl)[(4-methylphenyl)sulfonyl]amino]-, methyl ester
• NSC105672
• DTXSID70274317
• AKOS024419213
• NSC-105672
• 2-(ETHOXYCARBONYLMETHYL-(TOLUENE-4-SULFONYL)-AMINO)-BENZOIC ACID METHYL ESTER
• methyl 2-[(2-ethoxy-2-oxoethyl)-(4-methylphenyl)sulfonylamino]benzoate
• 14370-73-1

• Inchi： 1S/C19H21NO6S/c1-4-26-18(21)13-20(17-8-6-5-7-16(17)19(22)25-3)27(23,24)15-11-9-14(2)10-12-15/h5-12H,4,13H2,1-3H3
• InChI Key： BQRYIDLLMHALEC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(CC(=O)OCC)C1C=CC=CC=1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 391.108958
• Monoisotopic Mass: 391.108958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.4
• XLogP3: 3.1

Experimental Properties

• Density: 1.286
• Boiling Point: 529°Cat760mmHg
• Flash Point: 273.7°C
• Refractive Index: 1.573